Cas no 2228214-03-5 (1-(3-cyclopropylphenyl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(3-cyclopropylphenyl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228214-03-5
• MF: C₁₄H₁₇F₂N
• MW: 237.288290739059
• CID: 6062841
• PubChem ID: 165854113
• Update Time: 2025-05-19

1-(3-cyclopropylphenyl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropylphenyl)-3,3-difluorocyclobutylmethanamine
• EN300-1969423
• 2228214-03-5
• [1-(3-cyclopropylphenyl)-3,3-difluorocyclobutyl]methanamine

• Inchi： 1S/C14H17F2N/c15-14(16)7-13(8-14,9-17)12-3-1-2-11(6-12)10-4-5-10/h1-3,6,10H,4-5,7-9,17H2
• InChI Key： FCQHDZOSGHEXSE-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C2C=CC=C(C=2)C2CC2)C1)F

Computed Properties

• Exact Mass: 237.13290587g/mol
• Monoisotopic Mass: 237.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-cyclopropylphenyl)-3,3-difluorocyclobutylmethanamine

Introduction to 1-(3-cyclopropylphenyl)-3,3-difluorocyclobutylmethanamine (CAS No: 2228214-03-5)

1-(3-cyclopropylphenyl)-3,3-difluorocyclobutylmethanamine (CAS No: 2228214-03-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural features, represents a promising candidate for further exploration in drug discovery and development. The compound's architecture, featuring a 3-cyclopropylphenyl moiety linked to a 3,3-difluorocyclobutylmethanamine backbone, suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The 3-cyclopropylphenyl group is particularly noteworthy due to its ability to modulate electronic properties and steric hindrance in drug molecules. This feature can be leveraged to enhance binding affinity and selectivity when interacting with biological receptors. In contrast, the 3,3-difluorocyclobutylmethanamine moiety introduces fluorine atoms, which are well-known for their ability to improve metabolic stability and pharmacokinetic profiles of drug candidates. The presence of these fluorine atoms can also influence the compound's lipophilicity and solubility, making it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the structural features of 1-(3-cyclopropylphenyl)-3,3-difluorocyclobutylmethanamine may facilitate interactions with enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies suggest that this compound could exhibit inhibitory activity against certain kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

The synthesis of 1-(3-cyclopropylphenyl)-3,3-difluorocyclobutylmethanamine presents a formidable challenge due to the complexity of its structure. However, recent innovations in synthetic methodologies have made it more feasible to access such molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the key functional groups of this compound. These advancements not only enhance the efficiency of synthesis but also allow for greater structural diversification, enabling the exploration of novel analogs with improved pharmacological properties.

In the realm of medicinal chemistry, the exploration of fluorinated heterocycles has been a thriving area of research due to their broad spectrum of biological activities. The 3,3-difluorocyclobutylmethanamine core in 1-(3-cyclopropylphenyl)-3,3-difluorocyclobutylmethanamine aligns well with this trend. Fluorinated compounds have demonstrated enhanced binding affinities and metabolic stability compared to their non-fluorinated counterparts. This has led to several fluorinated drugs being approved by regulatory agencies worldwide. The potential of 1-(3-cyclopropylphenyl)-3,3-difluorocyclobutylmethanamine as a lead compound underscores its significance in ongoing drug discovery efforts.

The pharmacological profile of 1-(3-cyclopropylphenyl)-3,3-difluorocyclobutylmethanamine is still under investigation, but early studies suggest promising avenues for therapeutic intervention. The compound's ability to modulate biological pathways through its unique structural features makes it a valuable asset in the search for novel therapeutics. Researchers are particularly interested in its potential applications in oncology and immunology, where targeted inhibition of specific enzymes or receptors could lead to significant therapeutic benefits.

As our understanding of disease mechanisms continues to evolve, so does our capacity to design molecules that can interact selectively with disease-causing targets. The development of 1-(3-cyclopropylphenyl)-3,3-difluorocyclobutylmethanamine exemplifies this progress. By leveraging cutting-edge synthetic techniques and computational tools, scientists are paving the way for more effective and personalized treatments. The compound's journey from laboratory synthesis to potential clinical application highlights the dynamic interplay between chemistry and biology in modern drug discovery.

The future prospects for 1-(3-cyclopropylphenyl)-3,3-difluorocyclobutylethanamine (CAS No: 2228214-03-5) are bright, with ongoing research aimed at optimizing its pharmacological properties further. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking its full potential. As new data emerges from preclinical studies, it is expected that this compound will play an increasingly important role in the development of next-generation therapeutics.